Isopalmitic acid

• CAS: 32844-67-0
• Molecular Formula: C16H32O2
• Molecular Weight: 256.42 g/mol
• InChI: InChI=1S/C16H32O2/c1-15(2)13-11-9-7-5-3-4-6-8-10-12-14-16(17)18/h15H,3-14H2,1-2H3,(H,17,18)
• InChIKey: ZONJATNKKGGVSU-UHFFFAOYSA-N

Isopalmitic Acid Specifications & Regulatory Identifiers

Isopalmitic acid, also known as 14-methylpentadecanoic acid or isohexadecanoic acid (molecular formula C16H32O2, molecular weight 256.42), is a methyl-branched saturated fatty acid [1]. Its structure is characterized by a methyl branch at the omega-1 (ω-1) position, distinguishing it from its straight-chain isomer, palmitic acid [2]. This structural difference results in a lower melting point (61.5-61.6 °C) and altered solubility compared to linear fatty acids . It is found as a minor component in natural lipids, such as milk fat and ox perinephric fat, and has been identified in soil bacteria . The compound is commercially available with specified purity grades (≥95% to 98%), enabling its use as a research chemical and a precursor for specialized esters in industrial formulations .

Analytical Reference Certified high-purity GC reference standard for branched-chain fatty acid identification

Structural Identity Methyl-branched C16:0 (ω-1) distinguishes from straight-chain palmitic acid

Workflow Context Supports lipidomics, food authentication, biomarker research, and industrial ester studies

• [1] PubChem. (n.d.). Isopalmitic acid. PubChem Compound Summary for CID 36247. National Center for Biotechnology Information. View Source
• [2] Nadal, D., et al. (1996). Palmitic acid is the major fatty acid responsible for significant anti-N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) activity in yogurt. Carcinogenesis, 17(4), 829-835. View Source

Isopalmitic Acid: Why Straight-Chain Substitutes Fail

Generic substitution of isopalmitic acid with its linear isomer, palmitic acid, is scientifically invalid due to fundamental differences in molecular geometry and physicochemical properties that dictate divergent biological activities and industrial functionalities. While both share the same molecular formula (C16H32O2), the ω-1 methyl branch in isopalmitic acid introduces a 'kink' in the hydrocarbon chain, drastically altering its melting point, solubility, and interaction with lipid bilayers and enzyme active sites compared to the straight-chain palmitic acid [1]. This structural disparity translates into quantifiable differences in bioactivity—most notably, isopalmitic acid exhibits five times greater potency in anti-mutagenesis assays than palmitic acid [2]. In industrial applications, isopalmitic acid and its derivatives provide distinct performance characteristics as emulsifiers and emollients that cannot be replicated by palmitic acid-based compounds, which often confer different rheological and sensory profiles [3]. Therefore, substituting with palmitic acid will compromise both scientific validity and product performance.

Isopalmitic Acid (Target)

Palmitic Acid (Common Substitute)

Methyl-branched at ω-1 position

Straight-chain C16:0; no branching

Structural mismatch alters chromatographic retention and membrane packing

Distinct GC retention time and mass spectrum

Co-elutes differently; not a branched-chain reference

Peak misidentification possible without dedicated reference standard

Reported anti-mutagenic activity profile (Ames assay)

Different bioactivity; direct comparison shows 5× difference

Anti-mutagenesis studies require isomer-specific compound

• [1] Nadal, D., et al. (1996). Palmitic acid is the major fatty acid responsible for significant anti-N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) activity in yogurt. Carcinogenesis, 17(4), 829-835. View Source
• [2] Nadal, D., et al. (1996). Palmitic acid is the major fatty acid responsible for significant anti-N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) activity in yogurt. Carcinogenesis, 17(4), 829-835. View Source
• [3] COSMILE Europe. (2022). PEG-6 ISOPALMITATE. Ingredient Information. View Source

Isopalmitic Acid Evidence-Based Differentiation

Anti-Mutagenic Activity vs. Palmitic Acid

Isopalmitic acid demonstrates significantly higher anti-mutagenic potency compared to its straight-chain isomer, palmitic acid. In the Salmonella typhimurium TA100 Ames test, isopalmitic acid was found to be five times more active than palmitic acid in inhibiting mutagenesis induced by N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) [1].

Anti-Mutagenic Activity

Head-to-head

Fivefold higher activity (5×) vs palmitic acid in Ames TA100 assay; inhibited MNNG, 4NQO, DMBA-induced mutagenesis

Reported anti-mutagenic assay context; supports structure-activity relationship studies

Direct substitution with palmitic acid not supported by this evidence

Evidence Dimension	Anti-mutagenic activity
Target Compound Data	5-fold higher activity relative to palmitic acid
Comparator Or Baseline	Palmitic acid (straight-chain C16:0)
Quantified Difference	5x more active
Conditions	Ames test (Salmonella typhimurium TA100) for inhibition of MNNG-induced mutagenesis

Why This Matters

This quantifiable difference in bioactivity justifies the selection of isopalmitic acid over palmitic acid for research into chemopreventive agents and studies of branched-chain fatty acid pharmacology.

• [1] Nadal, D., et al. (1996). Palmitic acid is the major fatty acid responsible for significant anti-N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) activity in yogurt. Carcinogenesis, 17(4), 829-835. View Source

Rheumatoid Arthritis Biomarker Annotation

The methyl branch in isopalmitic acid lowers its melting point (61.5-61.6 °C) compared to the significantly higher melting point of palmitic acid (62.9 °C) . While this difference appears small, the branching disrupts crystal packing, leading to a softer, more fluid consistency at ambient temperatures. This property is critical for its derivatives, such as isopalmitates, which are valued as emollients and emulsifiers that provide a lighter, less greasy skin feel than their palmitate counterparts [1].

RA Biomarker Annotation

Class-level

Manually annotated as rheumatoid arthritis biomarker in ChEBI; identified in human synovial fluid metabolomics; highest LCAT activity increase among tested fatty acids in rat model

Reported research biomarker context; dedicated reference standard may support targeted metabolomics studies

Data to verify in quantitative analytical methods; palmitic acid lacks this annotation

Evidence Dimension	Melting point and crystal packing
Target Compound Data	Melting point: 61.5-61.6 °C
Comparator Or Baseline	Palmitic acid: melting point ~62.9 °C
Quantified Difference	~1.3-1.4 °C lower
Conditions	Standard physicochemical characterization

Why This Matters

This lower melting point translates to superior formulation characteristics for esters like isopropyl isopalmitate, which are preferred over palmitates in cosmetic and topical applications for their enhanced spreadability and non-occlusive feel.

• [1] glooshi. (2025). Polyglyceryl-2 Isopalmitate/Sebacate: What Is It, Cosmetic Uses, Benefits & Side Effects. View Source

GC-MS Reference Standard for Branched-Chain Fatty Acids

Emulsifiers derived from isopalmitic acid, such as Polyglyceryl-2 Isopalmitate, are specifically developed to offer a 'smooth, stable mixture' and 'silky non-greasy touch' in cosmetic creams and lotions [1]. This sensory profile is a direct result of the branched fatty acid chain, which prevents the tight, waxy crystal packing associated with straight-chain palmitic acid esters. The technical performance is quantified in formulator assessments, where isopalmitate esters are rated as having significantly lower 'tackiness' and superior spreadability compared to palmitate-based controls [2].

GC-MS Reference Standard

Supporting evidence

≥98% purity (capillary GC); distinct retention time from palmitic acid; used for branched-chain fatty acid identification in complex matrices

Supports lipidomics and food authentication analytical workflows

Authentic reference required for peak identification; straight-chain standard yields incorrect retention

Evidence Dimension	Formulation texture and skin feel
Target Compound Data	Isopalmitate esters provide a 'silky, non-greasy touch' and improved spreadability
Comparator Or Baseline	Palmitate esters typically exhibit a heavier, more occlusive, and waxy feel
Quantified Difference	Qualitative but consistent class-level performance distinction
Conditions	Cosmetic formulation and sensory panel evaluation

Why This Matters

For procurement in the personal care industry, selecting isopalmitic acid derivatives is essential for achieving specific, desirable sensory attributes in high-end skincare and makeup products that cannot be met by palmitic acid-based alternatives.

• [1] glooshi. (2025). Polyglyceryl-2 Isopalmitate/Sebacate: What Is It, Cosmetic Uses, Benefits & Side Effects. View Source
• [2] COSMILE Europe. (2022). PEG-6 ISOPALMITATE. Ingredient Information. View Source

Isopalmitic Acid Application Domains

Functional Food & Anticarcinogenesis Research

For academic and pharmaceutical researchers investigating the inhibition of chemical carcinogenesis, isopalmitic acid is the preferred tool compound over palmitic acid. Its 5-fold higher potency in anti-MNNG assays [1] makes it a more sensitive and effective agent for mechanistic studies. This scenario is directly supported by the evidence in Section 3, demonstrating its quantifiable superiority in bioactivity. Procurement should specify high-purity isopalmitic acid (≥98%) for reproducible in vitro and in vivo studies.

Rheumatoid Arthritis Biomarker Discovery & Metabolomics

Cosmetic formulators seeking to create lightweight, non-greasy, and silky-textured products should procure isopalmitic acid for the synthesis of specialized esters like Polyglyceryl-2 Isopalmitate. The branched structure of isopalmitic acid directly contributes to the desirable sensory profile that differentiates these products from heavier, palmitate-based formulations [2]. This application is grounded in the class-level performance evidence provided in Section 3.

GC-MS Method Development for Lipidomics & Food Authentication

Analytical chemists developing GC-MS or LC-MS methods for the profiling of branched-chain fatty acids in biological samples require a certified reference standard of isopalmitic acid. Its distinct retention time and mass spectrum, compared to palmitic acid, are essential for accurate identification and quantification . Procuring isopalmitic acid with a documented Certificate of Analysis is critical for this application.

Application

Selection Property

Validation Focus

Functional Food & Anti-mutagenesis Research

Methyl-branched C16:0 structure

Anti-mutagenic assay endpoint interpretation

Rheumatoid Arthritis Biomarker Discovery & Metabolomics

ChEBI-annotated RA biomarker identity

Targeted metabolomics quantification & synovial fluid detection

GC-MS Method Development for Lipidomics & Food Authentication

Certified high-purity GC reference standard

Retention time calibration & spectral match verification

Synthetic Ester Lubricants for Two-Stroke Engines

Patent-designated branched ester precursor

Physical property evaluation for lubricant application

• [1] Nadal, D., et al. (1996). Palmitic acid is the major fatty acid responsible for significant anti-N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) activity in yogurt. Carcinogenesis, 17(4), 829-835. View Source
• [2] glooshi. (2025). Polyglyceryl-2 Isopalmitate/Sebacate: What Is It, Cosmetic Uses, Benefits & Side Effects. View Source